8-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride
Overview
Description
8-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride (8-EPQC-HCl) is a novel synthetic compound with potential applications in a variety of scientific research areas. This compound has been studied for its ability to act as a reagent in organic synthesis, as well as for its potential as a therapeutic agent. 8-EPQC-HCl has been shown to exhibit a variety of biochemical and physiological effects, and its use in laboratory experiments has been demonstrated to have both advantages and limitations.
Scientific Research Applications
Synthesis and Chemical Reactivity
Synthesis of Pyridine and Fused Pyridine Derivatives : Research shows that derivatives of pyridine, such as 8-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride, can be synthesized through various chemical reactions involving compounds like arylidene malononitrile and phosphoryl chloride (Al-Issa, 2012).
Formation of Quinoline and Pyridine Derivatives : A study detailed the synthesis of diverse quinoline and pyridine derivatives, indicating the chemical versatility and reactivity of compounds like this compound (Ahmed et al., 2006).
Photoluminescent Properties and Coordination Polymers
Photoluminescent Coordination Polymers : A recent study demonstrated the use of pyridine-quinoline derivatives in the construction of photoluminescent coordination polymers, showcasing their potential in material science applications (Twaróg et al., 2020).
Luminescent Properties in Chemical Reactions : The use of quinoline derivatives in chemical reactions has been shown to exhibit luminescent properties, underlining their application in advanced material synthesis (Xu et al., 2014).
Chemical Modification and Application in Pharmacology
Reactivity and Anticancer Assessment : A study on 4-Hydroxyquinoline derivatives, closely related to this compound, revealed their potential for modification and application in anticancer pharmacology (Regal et al., 2020).
Antimicrobial Properties of Fluoroquinolones : Research into fluoroquinolone analogs, sharing structural similarities with quinoline derivatives, highlighted their significant antimicrobial properties (Prasad et al., 2017).
properties
IUPAC Name |
8-ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O/c1-2-11-6-5-7-12-13(17(18)21)10-15(20-16(11)12)14-8-3-4-9-19-14/h3-10H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FCUYHUWDDCXGGV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)C(=CC(=N2)C3=CC=CC=N3)C(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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